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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-MethoxyPinocembroside is a naturally occurring flavonoid, specifically a flavanone
glycoside, that has been identified in plant species recognized for their traditional medicinal
properties, including Penthorum chinense Pursh and Moringa oleifera. Despite its presence in
these botanicals, a comprehensive review of the scientific literature reveals a significant
scarcity of specific research focused on the biological activities and pharmacological properties
of 5-MethoxyPinocembroside as an isolated compound. This technical guide provides a
summary of the available information on 5-MethoxyPinocembroside, discusses the known
bioactivities of its source plants and related flavonoid compounds, and outlines a prospective
experimental workflow for its future investigation. This document aims to serve as a
foundational resource for researchers and drug development professionals interested in
exploring the therapeutic potential of this understudied flavonoid.

Introduction to 5-MethoxyPinocembroside

5-MethoxyPinocembroside belongs to the flavonoid class of natural products, a diverse group
of polyphenolic compounds known for their wide range of biological activities. Its chemical
structure is characterized by a C6-C3-C6 backbone, typical of flavonoids, with a methoxy group
and a glucose moiety attached to the pinocembrin core.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 5-MethoxyPinocembroside is
presented in Table 1.

Property Value Source

Molecular Formula C22H2409 [1112][3]

Molecular Weight 432.42 g/mol [1][2]

CAS Number 1450878-89-3 [2][3]
Flavonoid (Flavanone

Class _ [1]
Glycoside)

5-Methoxy-Pinocembroside, 7-

(B-D-glucopyranosyloxy)-2,3-
Synonyms _ [3]

dihydro-5-methoxy-2-phenyl-

4H-1-Benzopyran-4-one

Natural Sources

5-MethoxyPinocembroside has been isolated from the following plant species:

e Penthorum chinensePursh: A perennial herb used in traditional Chinese medicine, primarily
for the treatment of liver ailments.[1]

» Moringa oleiferaLam.: A fast-growing, drought-resistant tree, often referred to as the "miracle
tree" for its nutritional and medicinal properties. 5-MethoxyPinocembroside is found in its
leaves.

Biological Context and Therapeutic Potential

While direct studies on 5-MethoxyPinocembroside are lacking, the extracts of its source
plants and the activities of its parent compound, pinocembrin, suggest potential areas for
investigation.

Biological Activities of Source Plant Extracts
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Extracts from Penthorum chinense have been reported to exhibit a range of pharmacological
effects, including:

o Hepatoprotective effects: Traditionally used for liver disorders, studies suggest that extracts
can protect against liver damage.

o Anti-inflammatory properties: Flavonoids within the plant are believed to contribute to its anti-
inflammatory effects.

» Antioxidant activity: The polyphenolic nature of its constituents imparts antioxidant
capabilities.

Moringa oleifera leaf extracts are known for a broad spectrum of bioactivities, such as:
» Potent antioxidant and anti-inflammatory effects.
e Antimicrobial properties.

o Cardioprotective and neuroprotective potential.

Pharmacological Profile of Pinocembrin

Pinocembrin, the aglycone of 5-MethoxyPinocembroside, is a more extensively studied
flavonoid. Its known biological activities include:

Neuroprotective effects.

Antimicrobial and anti-inflammatory actions.

Antioxidant properties.

Cardioprotective benefits.

The presence of the methoxy and glycoside groups on the pinocembrin scaffold in 5-
MethoxyPinocembroside may modulate its solubility, bioavailability, and pharmacological
activity compared to the parent compound. However, without direct experimental evidence, this
remains speculative.
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Prospective Experimental Workflow for
Characterization

Given the dearth of specific data, a systematic investigation of 5-MethoxyPinocembroside is
warranted. The following section outlines a hypothetical experimental workflow that could be
employed to elucidate its biological activities and mechanism of action. This workflow is
presented to guide future research endeavors.
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Isolation and Purification of
5-MethoxyPinocembroside

Purity Confirmation

Structural Elucidation
(NMR, MS, etc.)

Characterized Compound

In Vitro Bioactivity Screening

Antioxidant Assays Anti-inflammatory Assays Cytotoxicity Assays Hepatoprotective Assays
(DPPH, ABTS, etc.) (LPS-stimulated macrophages) (Cancer cell lines) (Hepatocyte models)

Promising Activity Promis|ng Activity

Y

' 4 Mechanism of Action Studies

Promising Activity Promibing Activity

Signaling Pathway Analysis Target Identification
(Western Blot, gPCR) (Molecular docking, proteomics)

hlidated Mechanism Validated Mechanism

In Vivo Efficacy and Safety Studies

Animal Models of Disease Pharmacokinetic and
(e.g., Liver injury, inflammation) Toxicology Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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